Cas no 1261771-58-7 (2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine)

• Product Name: 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine
• CAS No: 1261771-58-7
• MF: C₁₉H₁₀F₇N
• MW: 385.278229236603
• CID: 4924196
• Update Time: 2025-06-14

2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine

• Inchi： 1S/C19H10F7N/c20-16-9-13(11-1-5-14(6-2-11)18(21,22)23)10-27-17(16)12-3-7-15(8-4-12)19(24,25)26/h1-10H
• InChI Key： YHOGRSXEVXOJQN-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=CC(C(F)(F)F)=CC=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine

Comprehensive Overview of 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine (CAS No. 1261771-58-7)

2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine (CAS No. 1261771-58-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and organic electronics. Its unique molecular structure, featuring trifluoromethyl groups and a fluoropyridine core, makes it a valuable building block for advanced applications. This compound is particularly notable for its potential in drug discovery and high-performance materials, where its electron-withdrawing properties and thermal stability are highly sought after.

The growing interest in fluorinated compounds like 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine can be attributed to their versatility in medicinal chemistry. Researchers are increasingly exploring their role in the development of targeted therapies, especially for conditions such as cancer and neurodegenerative diseases. The compound's ability to modulate biological activity through its fluorine atoms has made it a focal point in structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, CAS No. 1261771-58-7 is also being investigated for its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethyl groups enhance the compound's electron affinity, making it a promising candidate for energy-efficient technologies. This aligns with the global push toward sustainable energy solutions, a topic that dominates current scientific and industrial discourse.

Another area where 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine shows promise is in the development of advanced coatings and polymers. Its chemical resistance and thermal stability make it suitable for use in high-performance materials, such as those required in aerospace and automotive industries. As industries strive for lighter and more durable materials, compounds like this are becoming indispensable.

The synthesis of CAS No. 1261771-58-7 involves sophisticated organic chemistry techniques, including cross-coupling reactions and fluorination methods. These processes are often optimized for high yield and purity, ensuring the compound meets the stringent requirements of research laboratories and industrial applications. For those interested in custom synthesis, this compound represents a challenging yet rewarding target.

Given the increasing demand for specialty chemicals, 2,5-Bis(4-(trifluoromethyl)phenyl)-3-fluoropyridine is poised to play a pivotal role in future innovations. Its multifunctional properties and broad applicability make it a subject of ongoing research and development. Whether in life sciences or cutting-edge technology, this compound continues to inspire new possibilities.